Cas no 1487905-36-1 (1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine)

• Product Name: 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine
• CAS No: 1487905-36-1
• MF: C₁₄H₂₀FN₃
• MW: 249.32710647583
• MDL: MFCD21012393
• CID: 4602048
• PubChem ID: 65458876
• Update Time: 2025-11-02

1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}cyclopropan-1-amine
• 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine

• MDL： MFCD21012393
• Inchi： 1S/C14H20FN3/c15-12-1-3-13(4-2-12)18-9-7-17(8-10-18)11-14(16)5-6-14/h1-4H,5-11,16H2
• InChI Key： BVOKCFLLEFOMAC-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(C3=CC=C(F)C=C3)CC2)(N)CC1

Additional information on 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine

Exploring the Potential of 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine (CAS No. 1487905-36-1): A Comprehensive Overview

In the ever-evolving landscape of pharmaceutical and chemical research, 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine (CAS No. 1487905-36-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention from researchers and industry professionals alike. With the increasing demand for novel compounds in drug discovery and material science, understanding the properties and potential applications of this substance is more relevant than ever.

The molecular structure of 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine combines a cyclopropane ring with a piperazine moiety, creating a scaffold that offers interesting possibilities for modification and optimization. The presence of the fluorophenyl group adds to its chemical diversity, making it a valuable building block in synthetic chemistry. Recent searches on scientific databases reveal growing interest in "piperazine derivatives in drug development" and "fluorinated compounds in medicinal chemistry," highlighting the timeliness of this discussion.

From a synthetic chemistry perspective, CAS 1487905-36-1 represents an important intermediate in the preparation of more complex molecules. The cyclopropylamine functionality is particularly noteworthy, as this structural motif is frequently encountered in bioactive compounds. Researchers investigating "small ring systems in drug design" or "constrained amine building blocks" will find this compound especially relevant to their work. The pharmaceutical industry's continued focus on GPCR-targeting compounds further underscores the potential significance of this molecule.

The physicochemical properties of 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine contribute to its versatility in various applications. Its balanced lipophilicity, influenced by both the fluorophenyl group and the piperazine nitrogen, makes it suitable for exploration in different biological contexts. Current trends in drug discovery emphasize the importance of such "lead-like compounds" that can serve as starting points for medicinal chemistry programs.

In the context of recent scientific developments, CAS 1487905-36-1 aligns well with several emerging research directions. The growing interest in "CNS-active compounds" and "neurotransmitter receptor modulators" suggests potential applications in neuroscience research. Additionally, the compound's structural features make it relevant to studies investigating "allosteric modulators" and "biased signaling in receptor pharmacology," topics that have gained considerable attention in recent years.

The synthetic accessibility of 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine adds to its appeal as a research chemical. Modern synthetic methodologies, including "transition metal-catalyzed cyclopropanation" and "piperazine N-functionalization," provide efficient routes to this and related structures. These synthetic approaches are frequently searched by chemists looking for "efficient amine synthesis methods" or "fluorinated building block preparation."

Quality control and analytical characterization of CAS 1487905-36-1 are crucial aspects for researchers working with this compound. Advanced techniques such as HPLC, NMR, and mass spectrometry are typically employed to ensure purity and confirm structural identity. These analytical methods are consistently among the top searches in chemical research databases, reflecting their fundamental importance in working with specialized compounds like this one.

From a commercial perspective, the demand for 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine has shown steady growth, particularly from pharmaceutical research organizations and academic institutions. Market analysis reveals increasing interest in "specialty chemicals for drug discovery" and "pharmaceutical intermediates," categories where this compound naturally fits. The compound's unique structure makes it valuable for both exploratory research and targeted development programs.

Safety considerations for handling CAS 1487905-36-1 follow standard laboratory protocols for research chemicals. Proper personal protective equipment and good laboratory practices are essential, as with any chemical substance. These safety measures align with current industry focus on "responsible chemical handling" and "laboratory safety best practices," topics that receive consistent attention in scientific communities.

Looking toward the future, 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine presents numerous opportunities for further investigation. Its potential applications in "fragment-based drug discovery" and "molecular probe development" are particularly promising areas that researchers are actively exploring. As the scientific community continues to seek novel chemical tools for biological research, compounds like this will undoubtedly play an important role in advancing our understanding of complex biological systems.

In conclusion, CAS 1487905-36-1 represents a fascinating example of modern chemical research intersecting with pharmaceutical development. Its unique combination of structural features, synthetic accessibility, and potential biological relevance make it a compound worth noting in the current scientific landscape. As research trends continue to evolve toward more sophisticated molecular designs, 1-{4-(4-fluorophenyl)piperazin-1-ylmethyl}cyclopropan-1-amine stands as a compelling subject for ongoing investigation and potential application in various scientific endeavors.